(2E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-(4-propoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-(4-propoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H16ClN3O4/c1-2-9-27-16-6-3-13(4-7-16)10-14(12-21)19(24)22-17-8-5-15(20)11-18(17)23(25)26/h3-8,10-11H,2,9H2,1H3,(H,22,24)/b14-10+
• InChI Key: GDQOFHFYFBPUJE-GXDHUFHOSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C19H16ClN3O4
• Molecular Weight: 385.8 g/mol
• CAS No.: 476616-20-3

Description

(2E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-(4-propoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C19H16ClN3O4 and its molecular weight is 385.8. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Reactions

The compound (2E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-(4-propoxyphenyl)prop-2-enamide is involved in chemical reactions leading to various products. One study investigated reactions with methyl 3-oxobutanoate, yielding products like methyl 4-aryl-3-cyano-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylates and others. These products have potential applications in further chemical synthesis and pharmaceutical research (O'callaghan et al., 1999).

Potential in Antimalarial Research

A study on N-Phenyl-Substituted Cinnamanilides, closely related to this compound, highlighted their potential in antimalarial research. The derivatives showed efficacy against chloroquine-sensitive strains of P. falciparum, with some showing low cytotoxic effects, making them promising for further investigations in antimalarial therapy (Kos et al., 2022).

Structural Analysis

Structural analysis of related compounds provides insights into their molecular geometry and potential interactions in biological systems. For example, the crystal structure of (2E)-1-(2,4-dichlorophenyl)-3-(4-nitrophenyl)prop-2-en-1-one, a compound with structural similarities, was studied to understand its molecular configuration and potential applications in drug design (Yathirajan et al., 2007).

Antibacterial and Antiviral Research

Compounds similar to this compound have been investigated for their antibacterial and antiviral properties. One study explored the biological activities of Chlorinated N-arylcinnamamides, highlighting their efficacy against gram-positive bacteria and mycobacterial strains, as well as their low cytotoxicity, making them potential candidates for antibacterial drug development (Strharsky et al., 2022).